139264-17-8

Zolmitriptan

In Stock

• CAS RN:
• 139264-17-8

• Formula:
• C16H21N3O2

• InChI:
• InChI=1S/C16H21N3O2/c1-19(2)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-21-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20)/t13-/m0/s1

• InChIKey:
• ULSDMUVEXKOYBU-ZDUSSCGKSA-N

• Zolmitriptan is a triptan that acts as an agonist of the serotonin (5-HT; ) receptors 5-HT1B and 5-HT1D (Kis = 2.2 and 0.92 nM, respectively). Through this action, zolmitriptan inhibits cAMP formation in blood vessels, resulting in vessel constriction. Triptans, including zolmitriptan, are considered first-line therapy for moderate to severe migraine.
  Zolmitriptan is a member of the triptan class of agents with anti-migraine properties. Zolmitriptan selectively binds to and activates serotonin (5-HT) 1B receptors expressed in intracranial arteries and 5-HT 1D receptors located on peripheral trigeminal sensory nerve terminals in the meninges and central terminals in brainstem sensory nuclei. Receptor binding results in constriction of cranial vessels, reduction of vessel pulsation and inhibition of nociceptive transmission, thereby providing relief of migraine headache...

2-Oxazolidinone, 4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-

• CAS RN:
• 139264-17-8; 139264-82-7

• Formula:
• C16H21N3O2

• InChI:
• InChI=1S/C16H21N3O2/c1-19(2)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-21-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20)

• InChIKey:
• ULSDMUVEXKOYBU-UHFFFAOYSA-N

• 2-Oxazolidinone, 4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]- is a member of tryptamines.